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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B1680238

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel neuraminidase inhibitor NSC-65847
and the well-established antiviral drug Oseltamivir. The information presented is intended to
assist researchers in evaluating these compounds for further investigation and development.

Introduction to Neuraminidase Inhibition

Neuraminidase is a crucial enzyme for the replication and propagation of influenza viruses and
certain bacteria, such as Streptococcus pneumoniae. It functions by cleaving sialic acid
residues from the surface of infected cells, which allows for the release of newly formed virions.
Inhibition of this enzyme is a clinically validated strategy for the treatment of influenza.
Oseltamivir (marketed as Tamiflu) is a widely used neuraminidase inhibitor. NSC-65847 is a
more recently identified compound with dual inhibitory activity against both viral and bacterial
neuraminidases.[1][2][3]

Signaling Pathway of Neuraminidase Action and
Inhibition

The following diagram illustrates the role of neuraminidase in the viral replication cycle and the
mechanism of action of its inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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